Cas no 155801-00-6 (25-O-Methylalisol A)

• Product Name: 25-O-Methylalisol A
• CAS No: 155801-00-6
• Molecular Formula: C₃₁H₅₂O₅
• Molecular Weight: 504.7416
• CID: 2054701

25-O-Methylalisol A Properties

Names and Identifiers

• 25-O-methylalisol A
• 25-Methoxyalisol A
• (8alpha,9beta,11beta,14beta,23S,24R)-11,23,24-Trihydroxy-25-methoxydammar-13(17)-en-3-one
• 17-(4,5-Dihydroxy-6-methoxy-6-methylheptan-2-yl)-11-hydroxy-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,1
• 25-MethoxyalisolA
• BDBM50528857

• InChIKey： GSXGAZVWBLDJCJ-UHFFFAOYSA-N
• Inchi： 1S/C31H52O5/c1-18(16-22(33)26(35)28(4,5)36-9)19-10-14-30(7)20(19)17-21(32)25-29(6)13-12-24(34)27(2,3)23(29)11-15-31(25,30)8/h18,21-23,25-26,32-33,35H,10-17H2,1-9H3
• SMILES： C12(CCC3C(C(CCC3(C)C1C(CC1C2(CCC=1C(CC(C(O)C(OC)(C)C)O)C)C)O)=O)(C)C)C

Computed Properties

• Exact Mass: 504.381475g/mol
• Surface Charge: 0
• XLogP3: 4.4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 504.381475g/mol
• Monoisotopic Mass: 504.381475g/mol
• Topological Polar Surface Area: 87Ų
• Heavy Atom Count: 36
• Complexity: 920
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 504.7

Experimental Properties

• Solubility: Insuluble (7.1E-4 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids